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Compound of Interest

Compound Name: 1,2-Diheptadecanoyl-rac-glycerol

Cat. No.: B3026050 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,2-Diheptadecanoyl-rac-glycerol. The following

procedures ensure safe operational handling and disposal. According to its Safety Data Sheet

(SDS), 1,2-Diheptadecanoyl-rac-glycerol is not classified as a hazardous substance under

the Globally Harmonized System (GHS).[1] Nevertheless, adherence to standard laboratory

safety protocols is essential.

Personal Protective Equipment (PPE)
While 1,2-Diheptadecanoyl-rac-glycerol is not classified as hazardous, observing good

laboratory practices and using appropriate personal protective equipment (PPE) is crucial to

minimize exposure and prevent contamination. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications & Rationale

Eye Protection
Safety glasses with side

shields or chemical goggles

Essential to protect eyes from

airborne powder, especially

during weighing and

transferring.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Recommended to prevent skin

contact. Although not classified

as a skin irritant, this minimizes

exposure. Gloves should be

inspected for any degradation

before use.[2]

Body Protection Laboratory coat

Standard laboratory practice to

protect clothing and skin from

potential contamination.

Respiratory Protection
Dust mask (e.g., N95) or use

of a fume hood

Recommended when handling

larger quantities or when there

is a potential for generating

dust, to avoid inhalation.[2][3]

[4]

Operational Plan: Handling and Weighing
1,2-Diheptadecanoyl-rac-glycerol is a powdered lipid. Proper handling is necessary to ensure

accuracy and safety. Lipids in powder form can be hygroscopic, meaning they can absorb

moisture from the air, which can affect their stability and make them difficult to handle.[5]

Storage:

Store in a tightly sealed glass container with a Teflon-lined cap.

Keep in a freezer at or below -16°C for long-term stability.[6]

Weighing Procedure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://datasheets.scbt.com/sc-213429.pdf
https://datasheets.scbt.com/sc-213429.pdf
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=840520
https://www.spectrumchemical.com/media/sds/O0078.pdf
https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://www.avantiresearch.com/en-gb/support-hub/faqs/gummy-lipid-powder-turned
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acclimatization: Before opening, allow the container to warm to room temperature to prevent

condensation of moisture onto the product.[6]

Weighing Environment: Whenever possible, weigh the powder in a fume hood or a

designated area with good ventilation to minimize inhalation of any fine particles.

Transfer: Use a clean spatula to transfer the desired amount of powder to a weighing paper

or boat.

Dissolving: For experimental use, dissolve the weighed lipid in a suitable organic solvent,

such as chloroform or a chloroform/methanol mixture, inside a fume hood.[7][8]

Below is a workflow diagram for the handling of 1,2-Diheptadecanoyl-rac-glycerol.
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Caption: Workflow for handling 1,2-Diheptadecanoyl-rac-glycerol.

Disposal Plan
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As a non-hazardous substance, the disposal of 1,2-Diheptadecanoyl-rac-glycerol and

associated waste should follow institutional and local guidelines for non-hazardous chemical

waste.

Waste Type Disposal Procedure

Unused/Surplus Solid Chemical

Dispose of as solid, non-hazardous chemical

waste. It should not be placed in regular

laboratory trash cans that are handled by

custodial staff. Instead, it should be placed

directly into designated dumpsters for non-

hazardous solid waste.[9]

Contaminated Labware (Gloves, Weighing

Paper, etc.)

Dispose of in the regular laboratory trash,

provided it is free of any hazardous materials.

Empty Chemical Container

If the container is "RCRA empty" (no free-

standing liquid and all material that can be

removed has been), deface or remove the label

and dispose of it in the regular trash.[9]

Liquid Waste (Solutions)

Non-hazardous liquid waste may be permissible

for drain disposal, but this requires approval

from the institution's Environmental Health and

Safety (EHS) department.[9][10] The pH of the

solution should be between 5.5 and 9.5.[10]

The following diagram outlines the decision-making process for the disposal of waste

associated with 1,2-Diheptadecanoyl-rac-glycerol.
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Caption: Disposal decision tree for 1,2-Diheptadecanoyl-rac-glycerol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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